Cas no 73069-27-9 (Praeruptorin A)
Praeruptorin A structure
Product Name:Praeruptorin A
CAS No:73069-27-9
MF:C21H22O7
MW:386.395186901093
CID:59423
PubChem ID:38347607
Update Time:2025-04-18
Praeruptorin A Chemical and Physical Properties
Names and Identifiers
-
- Praeruptorin A
- benzo[1,2-b:3,4-b']dipyran-9-ylester, (2Z)-
- praeruptorin C
- (+)-Praeruptorin A
- isopteryxin
- (-)-Praeruptorin A
- ( inverted exclamation markA)-Praeruptorin A
- praeruptorin-a
- HMS3342I13
- (+-)-Praeruptorin A
- (+/-)-PRAERUPTORINA
- 73069-27-9
- AKOS016011014
- DTXSID20653395
- 2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
- [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
- CS-0007121
- MFCD23105643
- CCRIS 7247
- MS-26376
- 14017-71-1
- s9388
- (9S,10S)-10-(Acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl (2Z)-2-methylbut-2-enoate
- HY-N0081
- 73069-25-7
- CCG-268478
- CHEMBL2376509
- [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-]chromen-9-yl] (Z)-2-methylbut-2-enoate
- CHEBI:228902
- (+/-)-Praeruptorin A
-
- MDL： MFCD02752489
- Inchi： 1S/C21H22O7/c1-6-11(2)20(24)27-19-18(25-12(3)22)16-14(28-21(19,4)5)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19-/m0/s1
- InChI Key： XGPBRZDOJDLKOT-NXIDYTHLSA-N
- SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(C)=O
Computed Properties
- Exact Mass: 386.13700
- Monoisotopic Mass: 386.13655304 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.1
- Molecular Weight: 386.4
- XLogP3: 3.1
Experimental Properties
- Color/Form: Powder
- Boiling Point: 486.817 ℃ at 760 mmHg
- PSA: 92.04000
- LogP: 3.44620
Praeruptorin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6065-5mg |
Praeruptorin A |
73069-27-9 | 99.57% | 5mg |
￥600 | 2024-09-25 | |
| MedChemExpress | HY-N6065-10mg |
Praeruptorin A |
73069-27-9 | 99.57% | 10mg |
￥1000 | 2024-09-25 | |
| MedChemExpress | HY-N6065-20mg |
Praeruptorin A |
73069-27-9 | 99.57% | 20mg |
￥4570 | 2023-08-31 | |
| S e l l e c k ZHONG GUO | S9388-1mg |
(+)-Praeruptorin A |
73069-27-9 | 99.83% | 1mg |
¥1204.13 | 2023-09-15 | |
| DC Chemicals | DC22282-100 mg |
Praeruptorin A |
73069-27-9 | >98%, Standard References Grade | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC22282-250 mg |
Praeruptorin A |
73069-27-9 | >98%, Standard References Grade | 250mg |
$750.0 | 2022-02-28 | |
| DC Chemicals | DC22282-1 g |
Praeruptorin A |
73069-27-9 | >98%, Standard References Grade | 1g |
$1600.0 | 2022-02-28 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1133-100mg |
Praeruptorin A |
73069-27-9 | 98% | 100mg |
$95 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1133-20mg |
Praeruptorin A |
73069-27-9 | 98% | 20mg |
$40 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3777-1 mg |
Praeruptorin A |
73069-27-9 | 99.64% | 1mg |
￥606.00 | 2022-04-26 |
Praeruptorin A Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
73069-27-9 (Praeruptorin A) Related Products
- 83382-71-2(Praeruptorin C)
- 73069-28-0(Praeruptorin B)
- 72463-77-5(Praeruptorin C)
- 150135-35-6(2-Butenoic acid,2-methyl-,(9R,10R)-9,10-dihydro-9-hydroxy-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-ylester, (2E)- (9CI))
- 5058-13-9(Columbianadin)
- 81740-07-0(Praeruptorin B)
- 130848-06-5(Decursinol angelate)
- 15591-75-0(2-Butenoic acid,2-methyl-,(8S,9R)-8-[1-(acetyloxy)-1-methylethyl]-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-ylester, (2Z)-)
- 78478-28-1(Praeruptorin E)
- 13161-75-6(Pteryxin)
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